Cas no 2171517-43-2 (1-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-2-carboxylic acid)

1-3-Cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-2-carboxylic acid is a specialized chemical compound featuring a cyclobutyl group and an Fmoc-protected amine, coupled with a piperidine-2-carboxylic acid moiety. This structure makes it valuable in peptide synthesis and medicinal chemistry, particularly as a building block for constrained peptides or peptidomimetics. The Fmoc group offers orthogonal protection for amine functionalities, enabling selective deprotection under mild basic conditions. The cyclobutyl ring introduces conformational rigidity, which can enhance binding affinity and metabolic stability in drug design. Its well-defined stereochemistry and functional groups allow precise modifications, making it suitable for applications in structure-activity relationship studies and targeted molecular design.
1-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-2-carboxylic acid structure
2171517-43-2 structure
Product Name:1-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-2-carboxylic acid
CAS No:2171517-43-2
MF:C28H32N2O5
MW:476.564087867737
CID:6410008
PubChem ID:165582053
Update Time:2025-08-03

1-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-2-carboxylic acid
    • 2171517-43-2
    • EN300-1578336
    • 1-[3-cyclobutyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]piperidine-2-carboxylic acid
    • Inchi: 1S/C28H32N2O5/c31-26(30-15-6-5-14-25(30)27(32)33)16-24(18-8-7-9-18)29-28(34)35-17-23-21-12-3-1-10-19(21)20-11-2-4-13-22(20)23/h1-4,10-13,18,23-25H,5-9,14-17H2,(H,29,34)(H,32,33)
    • InChI Key: MBRVPMJMHURQTA-UHFFFAOYSA-N
    • SMILES: O=C(CC(C1CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCCC1C(=O)O

Computed Properties

  • Exact Mass: 476.23112213g/mol
  • Monoisotopic Mass: 476.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 8
  • Complexity: 761
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 95.9Ų

1-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-2-carboxylic acid Pricemore >>

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Additional information on 1-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-2-carboxylic acid

Comprehensive Analysis of 1-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-2-carboxylic acid (CAS No. 2171517-43-2)

In the rapidly evolving field of pharmaceutical chemistry and drug discovery, 1-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-2-carboxylic acid (CAS No. 2171517-43-2) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, is widely studied for its potential applications in peptide synthesis and medicinal chemistry. Researchers and industry professionals are increasingly focusing on its role as a building block for novel therapeutics, particularly in the context of targeted drug delivery and enzyme inhibition.

The compound's structure integrates a cyclobutyl moiety, a piperidine-2-carboxylic acid backbone, and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group. This combination makes it highly versatile for solid-phase peptide synthesis (SPPS), a technique pivotal in modern biopharmaceutical development. The Fmoc group is particularly noteworthy, as it offers stability under basic conditions while being easily removable under mild acidic conditions, a feature highly valued in combinatorial chemistry and high-throughput screening.

Recent trends in AI-driven drug discovery and computational chemistry have further amplified the relevance of CAS No. 2171517-43-2. Machine learning models are being trained to predict the reactivity and compatibility of such compounds in complex synthetic pathways. This aligns with the growing demand for green chemistry solutions, where minimizing waste and optimizing yield are critical. The compound’s potential in sustainable synthesis is a hot topic, as pharmaceutical companies seek eco-friendly alternatives to traditional methods.

Another area of interest is the compound’s application in protease inhibitor design. With the rise of research into infectious diseases and cancer therapeutics, molecules like 1-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-2-carboxylic acid are being explored for their ability to modulate enzyme activity. Its piperidine core is a common pharmacophore in FDA-approved drugs, underscoring its pharmacological relevance. Researchers are investigating its derivatives for kinase inhibition and GPCR modulation, two key mechanisms in modern drug development.

From a commercial perspective, the compound is gaining traction in the custom synthesis and contract research organization (CRO) markets. Suppliers are noting increased inquiries for CAS No. 2171517-43-2, driven by its utility in peptide mimetics and bio-conjugation strategies. This demand is further fueled by advancements in biologics and antibody-drug conjugates (ADCs), where precise molecular design is paramount.

In summary, 1-3-cyclobutyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidine-2-carboxylic acid represents a critical tool in contemporary chemical research. Its multifaceted applications—from peptide synthesis to drug discovery—highlight its importance in addressing some of the most pressing challenges in healthcare and biotechnology. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in the next generation of therapeutic innovations.

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